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Compound of Interest

Compound Name: Erucyl alcohol

Cat. No.: B1231324

For Researchers, Scientists, and Drug Development Professionals

Erucyl alcohol, a long-chain unsaturated fatty alcohol, has long been a staple in cosmetic
formulations for its excellent emollient, thickening, and stabilizing properties. However, the
demand for ingredients with varied sensory profiles, enhanced stability, and specific
performance characteristics has led to the exploration of several alternatives. This guide
provides an objective comparison of erucyl alcohol and its key alternatives, supported by
experimental data and detailed protocols for performance evaluation.

Introduction to Erucyl Alcohol and its Alternatives

Erucyl alcohol (cis-13-docosen-1-0l) is a C22 unsaturated fatty alcohol that imparts a rich,
lubricious feel to cosmetic products. Its alternatives can be broadly categorized into linear
saturated fatty alcohols, branched-chain fatty alcohols (Guerbet alcohols), and other modified
fatty alcohols. Each class offers a unique set of properties that can be leveraged to achieve
specific formulation goals.

The primary alternatives discussed in this guide are:

e Behenyl Alcohol (Docosanol): A C22 saturated linear fatty alcohol, valued for its thickening
and stabilizing properties.[1][2][3][4]

 Isostearyl Alcohol: A C18 branched-chain saturated fatty alcohol, known for its good
spreadability and non-greasy feel.[5][6][7][8][9]
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e Octyldodecanol: A C20 branched-chain saturated fatty alcohol (a Guerbet alcohol), which is

a liquid at room temperature and offers excellent solvency and a light skin feel.[10][11][12]

[13][14][15][16]

Comparative Performance Data

Direct, publicly available, side-by-side comparative studies of erucyl alcohol and its

alternatives are limited. The following tables summarize typical performance characteristics

based on available technical data and scientific literature. The data presented should be

considered illustrative of the expected performance differences.

Table 1: Physicochemical Properties

Octyldodecan
Behenyl Isostearyl
Property Erucyl Alcohol ol (Guerbet
Alcohol Alcohol
Alcohol)
Isostearyl
INCI Name Erucyl Alcohol Behenyl Alcohol Octyldodecanol
Alcohol
CAS Number 629-98-1 661-19-8[1] 27458-93-1[9] 5333-42-6[12]
Chemical
C22H440[17] C22H460[3] C18H380[9] C20H420[11]
Formula
Molecular Weight  324.6 g/mol [18] 326.6 g/mol [3] 270.5 g/mol [11] 298.55 g/mol [11]
) ) White, waxy Clear, colorless Clear, colorless
Appearance White, soft solid ) o o
solid[1][3] liquid[5][9] liquid[10][12]
_ _ < -15 °C (Cloud
Melting Point 33°C 68-73 °C[3] ] 1°C[11]
Point)[5]
Soluble in ] Soluble in most Miscible in
. Insoluble in )
Solubility alcohol and most organic alcohol, soluble
. water[2] ) o
organic solvents solvents[7] in paraffin 0il[13]

Table 2: Performance in Cosmetic Formulations (Qualitative Comparison)
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Octyldodecan
Performance Behenyl Isostearyl
. Erucyl Alcohol ol (Guerbet
Attribute Alcohol Alcohol
Alcohol)
) ) Light, non-
Emollience/Skin ) o Waxy, Non-greasy,
Rich, lubricious ) ) greasy, fast-
Feel substantive good slip ]
spreading[15]
Thickening/Visco
) o Good Excellent[1] Moderate[9] Low
sity Building
Emulsion
o Good Very Good[1] Good Good[10]
Stabilization
Oxidative Moderate (due to ) ) )
- ) High High Very High[14][19]
Stability unsaturation)
Spreadability Medium Low High[5] High[12]

Experimental Protocols

To facilitate objective comparison, detailed methodologies for key performance experiments are
provided below.

Viscosity Measurement of a Cream Formulation

This protocol outlines the procedure for measuring the viscosity of an oil-in-water cream using
a Brookfield rotational viscometer.[20][21][22][23]

Objective: To determine the effect of different fatty alcohols on the viscosity of a cosmetic
cream.

Apparatus and Materials:
o Brookfield DVNext Rheometer or similar rotational viscometer[24]
o Helipath stand with T-bar spindles (for non-flowing creams)[24] or standard disc spindles

o Temperature-controlled water bath
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e Beakers (250 mL)

e Homogenizer

o Test cream formulations (one with erucyl alcohol and one with an alternative)

Procedure:

o Sample Preparation: Prepare the cream formulations, ensuring all ingredients are fully
dispersed and the emulsion is stable. Allow the creams to equilibrate to a constant
temperature (e.g., 25°C = 1°C) in the water bath for at least 2 hours.

e Instrument Setup:

o Level the viscometer.

o Select an appropriate spindle and rotational speed. For a thick cream, a T-bar spindle with
a Helipath stand may be necessary to ensure the spindle is always cutting into fresh
material. A starting speed of 10 RPM can be used.

e Measurement:

o Carefully lower the rotating spindle into the center of the cream sample until it reaches the
immersion mark. Avoid trapping air bubbles.

o If using a Helipath stand, turn it on to begin its downward traverse.

o Allow the spindle to rotate for a set period (e.g., 60 seconds) to achieve a stable reading.

o Record the viscosity reading in centipoise (cP) and the torque percentage (which should
ideally be between 10% and 90%).

o Data Analysis:

o Take at least three measurements for each sample and calculate the average viscosity.

o Compare the viscosity values of the creams containing erucyl alcohol and the
alternatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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